N-(2-hydroxypropyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-hydroxypropyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H15N3O4S/c1-6(16)5-13-9(17)8-4-7-10(18)14(2)12(19)15(3)11(7)20-8/h4,6,16H,5H2,1-3H3,(H,13,17)
• InChI Key: LPXOOAMTYJFZGK-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=C(S1)N(C(=O)N(C2=O)C)C)O
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol
• CAS No.: 946335-24-6

Description

N-(2-hydroxypropyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C12H15N3O4S and its molecular weight is 297.33. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine derivatives, have been found to inhibit key enzymes likeCyclin-Dependent Kinase Inhibitors (CDKIs) and dihydrofolate reductase (DHFR) . These enzymes play crucial roles in cell proliferation and survival, making them attractive targets for cancer therapy .

Mode of Action

Similar compounds have been found to inhibit their targets by competing with atp for binding sites, thereby disrupting the normal functioning of these enzymes . This results in the suppression of cell proliferation and survival pathways, potentially leading to cell death .

Biochemical Analysis

Biochemical Properties

It is known that pyrimidine derivatives, which this compound is a part of, have been found to possess various biological activities . They can interact with enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

Pyrimidine derivatives have been reported to exhibit a range of effects on cells . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that pyrimidine derivatives can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .